(2-Chloro-1,3-thiazol-5-yl)methyl phenyl ether

• IUPAC Name: 2-chloro-5-(phenoxymethyl)-1,3-thiazole
• InChI: InChI=1S/C10H8ClNOS/c11-10-12-6-9(14-10)7-13-8-4-2-1-3-5-8/h1-6H,7H2
• InChI Key: DKLDULIVLVOTMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=CN=C(S2)Cl
• Molecular Formula: C10H8ClNOS
• Molecular Weight: 225.70 g/mol

Description

“(2-Chloro-1,3-thiazol-5-yl)methyl phenyl ether” is a unique chemical compound with the molecular formula C10H8ClNOS. It has a molecular weight of 225.69. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The SMILES string for this compound is Clc1ncc (COc2ccccc2)s1. The InChI is 1S/C10H8ClNOS/c11-10-12-6-9 (14-10)7-13-8-4-2-1-3-5-8/h1-6H,7H2. These strings provide a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 225.69. It is recommended to be stored at a temperature between 28 C.

Scientific Research Applications

Antimicrobial Activity

• Thiazoles, including derivatives of (2-Chloro-1,3-thiazol-5-yl)methyl phenyl ether, exhibit antimicrobial properties. . Researchers have explored their potential as antibacterial and antifungal agents.

Antitumor and Cytotoxic Activity

• Some thiazole derivatives demonstrate antitumor effects. .

Anti-Inflammatory Properties

• . Understanding how this compound modulates inflammation pathways could lead to novel therapeutic approaches.

Antiviral Potential

• . Investigating this compound’s effects on viral replication could be worthwhile.

Antihypertensive Effects

• . Understanding their mechanisms of action and efficacy could contribute to cardiovascular medicine.

Biocides and Fungicides

• . Investigating the effectiveness of (2-Chloro-1,3-thiazol-5-yl)methyl phenyl ether in controlling microbial growth could have practical applications.

Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product. The buyer assumes responsibility to confirm product identity and/or purity. The MSDS (Material Safety Data Sheet) for this compound can be found on the Sigma-Aldrich website.

Mechanism of Action

Target of Action

• The compound’s primary targets are specific proteins or enzymes within cells. Unfortunately, I couldn’t find direct information on the exact targets for this specific compound. However, thiazole derivatives, in general, have diverse biological activities and can interact with various cellular components .

Result of Action

• For example, some synthesized thiazole derivatives exhibit anti-inflammatory activity .